Cas no 58880-05-0 (Ethidium Bromide Monoazide)

Ethidium Bromide Monoazide structure
Ethidium Bromide Monoazide structure
Product Name:Ethidium Bromide Monoazide
CAS No:58880-05-0
MF:C21H18BrN5
MW:420.305122852325
CID:366063
PubChem ID:329799025
Update Time:2025-04-19

Ethidium Bromide Monoazide Chemical and Physical Properties

Names and Identifiers

    • Phenanthridinium,3-amino-8-azido-5-ethyl-6-phenyl-, bromide (1:1)
    • EMA [Ethidium monoazide bromide]
    • 8-azido-5-ethyl-6-phenylphenanthridin-5-ium-3-amine,bromide
    • EMA
    • Ethidium bromide monoazide
    • ETHIDIUM MONOAZIDE BROMIDE (EMA)
    • 3-Amino-8-azido-5-ethyl-6-phenylphenanthridinium bromide
    • Ethidium azide bromide
    • Ethidium monoazide bromide
    • Monoazido ethidium bromide
    • Phenanthridinium,3-amino-8-azido-5-ethyl-6-phenyl-,bromide
    • 8-azido-5-ethyl-6-phenylphenanthridin-5-ium-3-amine;bromide
    • Ethidium bromide monoazide, >=95% (HPLC), solid
    • ethidium azide
    • HY-D1246
    • MFCD01708677
    • FT-0625735
    • CS-0145774
    • 58880-05-0
    • 3-AMINO-8-AZIDO-5-ETHYL-6-PHENYLPHENANTHRIDIN-5-IUM BROMIDE
    • Ethidium monoazide (bromide)
    • Phenanthridinium, 3-amino-8-azido-5-ethyl-6-phenyl-, bromide
    • EMA [Ethidium monoazide bromide]
    • DA-63167
    • Ethidium Bromide Monoazide
    • MDL: MFCD01708677
    • Inchi: 1S/C21H17N5.BrH/c1-2-26-20-12-15(22)8-10-18(20)17-11-9-16(24-25-23)13-19(17)21(26)14-6-4-3-5-7-14;/h3-13,22H,2H2,1H3;1H
    • InChI Key: GHUXAYLZEGLXDA-UHFFFAOYSA-N
    • SMILES: [Br-].[N+]1(CC)C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N=[N+]=[N-])N

Computed Properties

  • Exact Mass: 419.07500
  • Monoisotopic Mass: 419.07456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 525
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.3Ų
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: >200℃
  • Solubility: DMF: soluble
  • PSA: 79.65000
  • LogP: 2.52936
  • Sensitiveness: Sensitive to humidity and light
  • λmax: 462 nm

Ethidium Bromide Monoazide Security Information

Ethidium Bromide Monoazide Pricemore >>

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